Cas no 1352897-61-0 (1-bromo-8-chloroimidazo[1,5-a]pyrazine)

1-Bromo-8-chloroimidazo[1,5-a]pyrazine is a halogenated heterocyclic compound with a fused imidazo[1,5-a]pyrazine core. Its distinct bromo and chloro substituents enhance its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The compound's structure allows for selective functionalization, enabling the development of complex molecules with potential biological activity. Its stability under standard conditions ensures reliable handling and storage. Researchers utilize this compound in cross-coupling reactions, nucleophilic substitutions, and as a building block for drug discovery. The presence of both halogen groups offers versatility in further derivatization, supporting applications in medicinal chemistry and material science.
1-bromo-8-chloroimidazo[1,5-a]pyrazine structure
1352897-61-0 structure
Product Name:1-bromo-8-chloroimidazo[1,5-a]pyrazine
CAS No:1352897-61-0
MF:C6H3BrClN3
MW:232.465118646622
MDL:MFCD22555212
CID:1243702
PubChem ID:74890574
Update Time:2025-10-13

1-bromo-8-chloroimidazo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-8-chloro-imidazo[1,5-a]pyrazine
    • Imidazo[1,5-a]pyrazine, 1-bromo-8-chloro-
    • 1-bromo-8-chloroimidazo[1,5-a]pyrazine
    • AKOS025395996
    • 1352897-61-0
    • MFCD22555212
    • AS-48112
    • SCHEMBL18965231
    • CS-0184026
    • F18472
    • CEC89761
    • A887697
    • DB-162502
    • MDL: MFCD22555212
    • Inchi: 1S/C6H3BrClN3/c7-5-4-6(8)9-1-2-11(4)3-10-5/h1-3H
    • InChI Key: WZCZOMJLUKRBEG-UHFFFAOYSA-N
    • SMILES: BrC1=C2C(=NC=CN2C=N1)Cl

Computed Properties

  • Exact Mass: 230.91999
  • Monoisotopic Mass: 230.91989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • PSA: 30.19

1-bromo-8-chloroimidazo[1,5-a]pyrazine Pricemore >>

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